Multi-junction all-perovskite tandem solar cells (A-PTSCs) can achieve higher power conversion efficiency (PCE) value beyond the Shockley-Queisser limit of single-junction perovskite solar cells (PSCs). However, only one side of the substrate is used in traditional two-junction tandem devices architecture, so that two-terminal (2-T) tandem devices require the preparation of a high quality and complex interconnection layer (ICL) to connect the two sub-cells and four-terminal (4-T) tandem devices require two substrates for two sub-cells. Here we demonstrate a two-junction A-PTSC using a double-sided ITO (D-ITO) glass substrate. The wide bandgap (W-Eg) perovskite (1.75 eV) as the upper cell and the narrow bandgap (N-Eg) perovskite (1.21 eV) as the bottom cell are deposited on both side of the D-ITO substrate, respectively. By changing the wiring method, on a substrate, 2-T, three-terminal (3-T), and 4-T integrated A-PTSC are obtained with efficiencies of 21.17% for 2-T tandem architecture, 17.71% for 3-T and 21.55% for 4-T. The concept and design here represent a new architecture toward A-PTSCs.

Moisture ingress is one of the key fault mechanisms responsible for photovoltaic (PV) devices degradation. Understanding moisture induced degradation (MID) mechanisms in field-aged PV modules is more reflective of the reality in the field. In the present work, MID products of reclaimed solar cells from 20-year-old field-aged silicon PV modules is investigated. The defective areas in the PV modules were identified using visual inspection, electroluminescence (EL), ultraviolet fluorescence (UV–F), and infrared thermal (IR-T) techniques. SEM-EDS analysis is used to elucidate the role of moisture on the observed degradation mechanisms. Degradation of the ethylene vinyl acetate (EVA) encapsulation produces acetic acid, carbon dioxide, phosphorus, sulfur, fluorine, and chlorine. Migration of metal ions under the influence of moisture ingress makes the formation of oxides, hydroxides, sulfides, phosphates, acetates, and carbonates of silver, lead, tin, copper, zinc, and aluminum feasible. Also, other competing reactions can lead to the formation of stannates of copper, silver, sodium, and zinc. Another observation is that, in the presence of MID species, Pb is preferentially corroded (to form lead acetate complexes) instead of the expected sacrificial Sn in the solder. These MID species account for different defects and fault modes that lead to parasitic resistance losses. This is witnessed by the 1.2%/year degradation in the Pmax of the PV module.

Redox activity of metal oxides are the key to the development of high-temperature thermochemical energy storage. However, few studies have reported that the reactivity of metal oxides as thermochemical energy storage is significantly affected by the changes of crystal structure and morphology during redox, caused by ion diffusion and vacancy formation and migration. In this study, we find a previously unreported high-performance thermochemical energy storage material Cu1.5Mn1.5O4 with special structure. Cu1.5Mn1.5O4 shows high energy densities during reduction and oxidation (−219.852 and 207.618 kJ/kg), and keeps 97.06% and 92.98% reactivity after 600 cycles. Voids on specific surfaces are observed after cycling, but not in the fresh sample. We find the voids provide abundant Cu2+, Mn4+ species and lattice oxygen to promote its reaction performance. Cu ions migrate obviously after oxidation and molecular dynamics simulations reveal that DCu (7.4 × 10−14 cm2 s−1) is higher than DMn (5.1 × 10−14 cm2 s−1) and DO (1.7 × 10−14 cm2 s−1). Cu1.5Mn1.5O4 exhibits voids during oxidation due to ion transport described by the Kirkendall effect. In addition, DFT calculations verify that O2− is more easily to adsorb and diffuse on (111) surface, revealing the optimal transport path and directional diffusion mechanism of O2−. These mechanisms can provide ideas for the reasonable design of materials to improve thermochemical reaction performance.

For the first time, we have successfully combined the transient, steady-state, and small perturbation photoconductance decay lifetime measurement methods into a single system. The three operation modes complement each other and enhance the accuracy of each measurement, effectively compensating for the limitations of each individual mode. The goal is to provide very accurate carrier lifetime τ results as a function of injection level Δn over the entire illumination intensity range of interest for modern Si solar cells. The combination of the three methods not only results in mobility model-free τ(Δn) data with improved accuracy but provides the sum of the excess carrier mobilities as a function of Δn as well. This is important at high injection levels, where modern solar cells operate but mobility models in the literature exhibit significant differences.The experimental setup developed for this purpose utilizes an eddy-current photoconductance sensor and lasers for the precise light control. Maintaining stable temperature for such measurements is a challenge that is overcome by applying smart laser control and advanced ventilation. The measurements yielded excellent agreement in the τ(Δn) values determined in the three fundamentally different modes and provided mobility values close to previously presented mobility models.

The accumulation of soiling on photovoltaic modules and on the mirrors of concentrating solar power systems causes non-negligible energy losses with economic consequences. These challenges can be mitigated, or even prevented, through appropriate actions if the magnitude of soiling is known. Particle counting analysis is a common procedure to characterize soiling, as it can be easily performed on micrographs of glass coupons or solar devices that have been exposed to the environment. Particle counting does not, however, yield invariant results across institutions. The particle size distribution analysis is affected by the operator of the image analysis software and the methodology utilized. The results of a round-robin study are presented in this work to explore and elucidate the uncertainty related to particle counting and its effect on the characterization of the soiling of glass surfaces used in solar energy conversion systems. An international group of soiling experts analysed the same 8 micrographs using the same open-source ImageJ software package. The variation in the particle analyses results were investigated to identify specimen characteristics with the lowest coefficient of variation (CV) and the least uncertainty among the various operators. The mean particle diameter showed the lowest CV among the investigated characteristics, whereas the number of particles exhibited the largest CV. Additional parameters, such as the fractional area coverage by particles and parameters related to the distribution's shape yielded intermediate CV values. These results can provide insights on the magnitude inter-lab variability and uncertainty for optical and microscope-based soiling monitoring and characterization.

To increase the bankability of photovoltaics (PV), a more accurate prediction of the lifetime and degradation-rate of PV modules is required. In past studies, average degradation rates for different technologies have been derived from field data. However, in Cu(In,Ga)Se2 (CIGS) based PV, localized shunts are commonly found in modules coming out of the factory. Although the impact of such localized defects on initial module performance has been studied in the past, their evolution and impact on module performance upon aging remain mostly unknown. In this paper, it is demonstrated that exposure of CIGS devices to elevated temperatures and humidity can result in the partial or complete recovery of localized ohmic shunts. This was observed for three types of shunting defects, each on a different CIGS device characterized before and after damp heat exposure. In each device, the reduction in shunting after damp heat could be observed in illuminated lock-in thermography, photoluminescence and current-voltage measurements. For two of the devices, the positive effect of shunt reduction was counteracted by other degradation mechanisms, such as increase in series resistance of TCO or back contact, while a 4% absolute efficiency increase was observed in the third device. Our data suggests that the shunting is mainly reduced due to oxidation of the materials initially forming the shunting path. The combined effects of moisture degradation and shunt reduction may limit detectability of moisture ingress in electrical performance data. These results illustrate the added value of regular visual inspection and luminescence in quality control.

Here we synthesize a waterproof cross-linked gasochromic thin film obtained by incorporating Prussian blue nanoparticles, polyvinyl alcohol, crosslink agent: 3-glycidoxypropyltrimethoxysilane and catalytic platinum nanoparticles, applied by a single coating and heat process onto a substrate. The cross-linked polyvinyl alcohol-Prussian blue (PVA-PB) films reveal an excellent hydrophilic character. The contrast ratio at 700 nm reaches 87.2. The cycle stability exceeds 200 cycles. The switching time from deep blue to transparency took 14.3 s for bleaching and 600 s for darkening. Surface electron microscopy, electrochemical analysis and Fourier-transform IR spectroscopy were used to investigate a series of waterproof Prussian blue films. The results showed the redox mechanism between polymer matrix, chrome and catalytic nanoparticles.

Concentrated Solar Power (CSP) receivers, especially those adopted in Solar Tower (ST) configurations, operate at high temperatures and low stresses making them susceptible to creep damage. Creep modelling used to predict components' life and therefore the accuracy of creep modelling can significantly impact life estimation, prediction of failures, and ultimately the design. The accuracy of creep modelling is highly variable and depends on the choice of model, the choice of fitting functions, and sometimes depends on ‘judgement’ decisions by the modeller. In this article the Larson-Miller and Wilshire creep models are fitted to three common power generation materials (Grade 22, SS316 and Inconel 740H) with differently sized datasets. Region splitting via activation energy is also examined. The fits are examined for accuracy and bias for stress, temperature and rupture time by a statistical process of bootstrapping to provide a better understanding of the impact of the creep model and dataset size on the design and lifing of CSP receivers.

Renewable energy from a natural resource is currently significant awareness and is being discussed by researchers worldwide to solve the energy crises. This work paves the way for developing efficient solar-to-thermal energy storage conversion based on the “Soft-rigid” structural formation mechanism of carbon aerogel. Here, low-cost wasted pomelo peels derived three-dimensional (3D) porous networked carbon aerogels (PCAs) as a support matrix for paraffin wax (PW) as organic phase change materials (PCM). Moreover, composite phase change materials (CPCMs) show ultralow density, excellent thermal stability, enhanced thermal and electrical conductivities, outstanding shape stability, and leakage-proof ability. The impregnation loading ratio of PW-based CPCM3 reached 95.6%, ascribed to the unique “Soft-rigid” network structure of PCAs. More importantly, the change in the “Soft-rigid” structure endows PCA750 with a high compressive strength of 466 kPa at 60% compression rates. The obtained CPCM2 displayed a significant latent thermal storage capacity of 159.9 J/g and exhibited superior thermal reliability after 25 frequent heating/cooling cycles. The effective carbonization temperature of CPCM2 caused a significant increase in light absorbance; thus, high solar-to-thermal energy conversion efficiency (85.1%). This study provides new ways to convert waste low–value biomass materials into high-value renewable energy (solar-thermal-electricity) with long-term reusability via a simple and green technology. These are tremendous economic benefits in the thermal energy storage sectors.

The hole transport material (HTM)-free carbon-based perovskite solar cells (C-PSCs) are widely recognized as competitive candidates towards practical applications. However, the poor mechanical connection at perovskite/carbon interface and the low light transmittance of flexible substrates limit the fabrication of high-efficiency flexible HTM-free C-PSCs. In this paper, we develop flexible HTM-free C-PSCs with enhanced flexibility and light utilization by implanting carbon nanotubes (CNTs) into perovskite film and carbon electrode to boost the connection at perovskite/carbon interface as well as by coating a polymethyl methacrylate (PMMA) antireflection layer to enhance light utilization of the polyethylene naphthalate/indium tin oxide (PEN/ITO) substrates. The CNTs are proven to not only enhance the flexibility of the devices, but also facilitate charge extraction and transfer at perovskite/carbon interface. The average transmittance of the PEN/ITO substrates increase by 3.63% after the incorporation of PMMA antireflection layer. As a result, the flexible HTM-free C-PSC with an architecture of PMMA/PEN/ITO/SnO2/MAPbI3/carbon presents a power conversion efficiency (PCE) of 14.44%, which is the highest PCE for flexible HTM-free C-PSC devices. Moreover, this flexible PSC retains more than 84% of the original PCE after bending 1000 cycles at 7 mm bending radius attributed to the enhanced connection at the perovskite/carbon interface.